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Compound of Interest

Compound Name: 3,5-Dimethylpiperidine

Cat. No.: B146706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dimethylpiperidine (CAS No. 35794-11-7), also known as 3,5-Lupetidine, is a versatile

heterocyclic amine that serves as a crucial building block in the synthesis of a wide range of

chemical entities. Its unique structural features, including the presence of a chiral center and a

secondary amine, make it a valuable intermediate in the development of pharmaceuticals,

agrochemicals, and specialty materials.[1][2] This technical guide provides an in-depth

overview of the commercial availability of 3,5-Dimethylpiperidine, details on its primary

suppliers, and technical information relevant to its procurement and application in a research

and development setting.

Physicochemical Properties
3,5-Dimethylpiperidine is a flammable, colorless to light yellow liquid with a characteristic

amine odor.[3][4] It is commercially available primarily as a mixture of its cis and trans isomers.

[2] The properties of these isomers can influence reaction outcomes, making the isomeric ratio

a critical parameter for consideration in synthetic applications.[5]

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer 3,5-Dimethylpiperidine, typically as a mixture of isomers

and with a purity of 98% or higher. The following table summarizes the offerings from several
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prominent suppliers. It is important to note that while many suppliers list the product as a

cis/trans mixture, the specific ratio is not always detailed on product pages but may be

available on the Certificate of Analysis (CoA). A commonly cited commercial isomeric ratio is

approximately 4:1 (cis:trans).[6]

Supplier Product Name Purity
Isomeric
Composition

CAS Number

Sigma-Aldrich

(Merck)

3,5-

Dimethylpiperidin

e, mixture of cis

and trans

≥99%
Mixture of cis

and trans
35794-11-7

TCI America

3,5-

Dimethylpiperidin

e (cis- and trans-

mixture)

>98.0% (GC)
Mixture of cis

and trans
35794-11-7

Chem-Impex

3,5-

Dimethylpiperidin

e (cis- and trans-

mixture)

≥ 99% (GC)
Mixture of cis

and trans
35794-11-7

Tocopharm

3,5-

Dimethylpiperidin

e

≥99%
Mixture of cis

and trans
35794-11-7

TUODA

INDUSTRY

LIMITED

3,5-

Dimethylpiperidin

e

≥99.0% (GC) Not Specified 35794-11-7

Santa Cruz

Biotechnology

3,5-

Dimethylpiperidin

e, mixture of cis

and trans

Not Specified
Mixture of cis

and trans
35794-11-7

Fengchen Group

Co., Ltd

3,5-

Dimethylpiperidin

e BP EP USP

Not Specified Not Specified 35794-11-7
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Note: Purity and isomeric composition are subject to batch-to-batch variability. Researchers

should always consult the supplier's Certificate of Analysis for the most accurate information.

Procurement Workflow for Research Chemicals
The acquisition of specialized chemicals like 3,5-Dimethylpiperidine for research and

development follows a structured procurement process. This workflow ensures that the correct

compound, quality, and quantity are obtained in a timely and compliant manner.
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Research & Planning

Sourcing & Selection

Purchasing & Approval

Logistics & Receipt

Identify Need for
3,5-Dimethylpiperidine

Specify Requirements:
Purity, Isomeric Ratio,

Quantity

Search Supplier Databases
(e.g., Sigma-Aldrich, TCI)

Request Quotations (RFQ)
& Certificates of Analysis (CoA)

Evaluate Suppliers:
Price, Availability, Quality

Create Purchase Requisition

Financial & Safety Approval

Issue Purchase Order (PO)
to Selected Supplier

Supplier Ships Product

Receive & Inspect Shipment
(Verify against PO & CoA)

Log into Chemical Inventory

Store Appropriately

Click to download full resolution via product page

Caption: Procurement workflow for acquiring 3,5-Dimethylpiperidine.
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Key Applications and Experimental Protocols
3,5-Dimethylpiperidine is a key intermediate in the synthesis of the macrolide antibiotic

Tilmicosin.[1][7] Tilmicosin is used in veterinary medicine to treat respiratory diseases.[8] The

synthesis involves the reductive amination of the C-20 aldehyde group of desmycosin with 3,5-
dimethylpiperidine.[1]

Example Experimental Protocol: Synthesis of Tilmicosin
via Reductive Amination
This protocol is adapted from the general procedures described in the literature for the

synthesis of Tilmicosin and related derivatives.[1]

Objective: To synthesize 20-deoxo-20-(3,5-dimethylpiperidin-1-yl)desmycosin (Tilmicosin) from

desmycosin.

Materials:

Desmycosin

3,5-Dimethylpiperidine (cis/trans mixture)

Sodium cyanoborohydride (NaBH₃CN) or Formic Acid (HCOOH)

Methanol (MeOH) or other suitable solvent

Glacial acetic acid (optional, to adjust pH)

Dichloromethane (for extraction)

Saturated sodium bicarbonate solution (for workup)

Brine (for workup)

Anhydrous sodium sulfate (for drying)

Silica gel for column chromatography
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Solvents for chromatography (e.g., dichloromethane/methanol gradient)

Procedure:

Dissolution: In a round-bottom flask, dissolve desmycosin (1 equivalent) in methanol.

Addition of Amine: To the stirred solution, add 3,5-dimethylpiperidine (a slight excess, e.g.,

1.2-1.5 equivalents).

pH Adjustment (if using NaBH₃CN): If necessary, adjust the pH of the mixture to

approximately 6 by the dropwise addition of glacial acetic acid.

Addition of Reducing Agent:

Method A (Sodium Cyanoborohydride): Add sodium cyanoborohydride (a slight excess,

e.g., 1.5 equivalents) portion-wise to the reaction mixture.

Method B (Formic Acid): Add formic acid (a slight excess) to the reaction mixture. This

serves as both the acid catalyst and the reducing agent.

Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) until the starting material (desmycosin) is

consumed.

Workup:

Quench the reaction by adding water.

Concentrate the mixture under reduced pressure to remove the methanol.

Partition the residue between dichloromethane and a saturated aqueous solution of

sodium bicarbonate.

Separate the organic layer. Extract the aqueous layer two more times with

dichloromethane.

Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.
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Purification:

Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude product by silica gel column chromatography, eluting with a suitable

solvent system (e.g., a gradient of methanol in dichloromethane) to yield pure Tilmicosin.

Characterization: Confirm the identity and purity of the final product using analytical

techniques such as NMR spectroscopy and Mass Spectrometry.

Conclusion
3,5-Dimethylpiperidine is a readily available chemical intermediate from a multitude of

suppliers, making it an accessible building block for researchers in drug discovery and

chemical synthesis. Its utility is highlighted by its role in the production of the veterinary

antibiotic Tilmicosin. When procuring this reagent, it is essential for researchers to consider not

only the purity but also the isomeric composition, as this can have a significant impact on the

stereochemical outcome of subsequent reactions. By following a systematic procurement

process and utilizing established synthetic protocols, scientists can effectively incorporate 3,5-
dimethylpiperidine into their research and development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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